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Compound of Interest

Compound Name: Simvastatin-d3
Cat. No.: B1163737
Get Quote
\ J

Executive Summary

Simvastatin-d3 (CAS: 1002347-61-6) is the deuterium-labeled analog of Simvastatin, utilized
primarily as an Internal Standard (1S) in LC-MS/MS assays.[1][2] Its core function is to
normalize variations in extraction recovery and ionization efficiency (matrix effects) during the
guantification of Simvastatin in biological matrices.

Senior Scientist Note: While Simvastatin-d6 is also commercially available, Simvastatin-d3
provides a sufficient mass shift (+3 Da) to avoid interference from the natural isotopic
abundance (M+0, M+1, M+2) of the analyte, provided the mass resolution of the detector is
adequate.[1] However, the user must strictly control sample pH during processing to prevent
the interconversion of the lactone (Simvastatin) to its hydroxy-acid metabolite (Simvastatin
Acid), a process that the 1S will also undergo if not buffered correctly.[1]

Chemical Profile & Specifications
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Specification

Chemical Name

Simvastatin-d3 (Lactone)

[(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-
oxooxan-2-yllethyl]-3,7-dimethyl-1,2,3,7,8,8a-

IUPAC Name
hexahydronaphthalen-1-yl] 2-methyl-2-
(trideuteriomethyl)butanoate

CAS Number 1002347-61-6

Molecular Formula

Molecular Weight

421.58 g/mol

Isotopic Purity

deuterated forms (

)

Chemical Purity

(HPLC)

Solubility

Soluble in DMSO, Methanol, Ethanol,
Acetonitrile; Insoluble in water.[1][2][3][4][5][6][7]
[BI[O][10][11][12]

Label Location

2,2-dimethylbutanoate side chain (Methyl-d3)

Commercial Landscape & Availability[1][2][9]

The supply chain for stable isotopes is tiered between Catalog Suppliers (stock available) and
Custom Synthesis Houses (lead time required).[1]

Primary Commercial Sources[2][6][13]
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Supplier

Catalog /
Product Code

Format

Purity Grade

Logistics Note

BOC Sciences

B1370-482592

Powder (1mg -

100mg)

GMP-compliant
facility options
available.[1][2]

Toronto
Research
Chemicals (TRC)

S485002

Solid

Major global
supplier; often
re-sold by
distributors.[1][2]

Clearsynth

CS-0-10912
(Ref)

Vials

Specializes in
difficult-to-find
impurities and

isotopes.

C/DIN lIsotopes

D-5682

Solid

99 atom % D

High isotopic
enrichment
focus.[1][2]

BDG Synthesis

(Custom)

Custom

New Zealand-
based; strong
custom synthesis
capabilities.[1][2]

Procurement Strategy

« Isotopic Scrambling Risk: Ensure the label is on the 2,2-dimethylbutanoate side chain.[1][2]

Labels on the lactone ring or exchangeable protons are unstable and should be rejected.

e Acid vs. Lactone: Vendors often list "Simvastatin-d3" (Lactone) and "Simvastatin Acid-d3"

(Hydroxy acid) separately.[1][2] Ensure you purchase the Lactone form (CAS 1002347-61-6)
for parent drug quantification.[1]

o Lead Times: While TRC and BOC Sciences often hold stock, "d3" variants are sometimes
less stocked than "d6" variants. Always request a current Certificate of Analysis (CoA) before
purchase to verify isotopic purity (
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contribution).[1]

Bioanalytical Application (LC-MS/MS)
The Challenge: Lactone-Acid Interconversion

Simvastatin is a prodrug (lactone) that hydrolyzes in vivo and in vitro to Simvastatin Acid.[1][2]
e High pH (>7): Rapid hydrolysis of Lactone

Acid.[1][2]
e Low pH (<4): Acid can lactonize back to parent.[1][2]

¢ Solution: All sample processing must occur at pH 4.5 - 5.5 using Ammonium Acetate or
Ammonium Formate buffers to "freeze" the equilibrium.[1][2]

Experimental Workflow

The following diagram illustrates the critical decision points in the bioanalytical workflow to
ensure integrity of the Simvastatin-d3 standard.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.bocsci.com/product/simvastatin-d3-cas-1002347-61-6-482592.html
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.bocsci.com/product/simvastatin-d3-cas-1002347-61-6-482592.html
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.bocsci.com/product/simvastatin-d3-cas-1002347-61-6-482592.html
https://veeprho.com/impurities/simvastatin-acid-d3-ammonium/
https://www.bocsci.com/product/simvastatin-d3-cas-1002347-61-6-482592.html
https://www.benchchem.com/product/b1163737/docs?utm_src=pdf-body#technical-guide-commercial-sources-and-bioanalytical-application-of-simvastatin-d3-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Simvastatin-d3
(Lactone Form)

Biological Sample
(Plasma/Serum)

(Hydrolysis) |(Lactonization)

Add Internal Standard
(Simvastatin-d3)

Simvastatin Acid-d3
(Open Ring)

pH Stabilization
(Ammonium Formate pH 4.5)

Prevent Hydrolysis

Extraction
(LLE with MTBE or SPE)

l

Evaporate & Reconstitute
(Mobile Phase)

LC-MS/MS Analysis

(MRM Mode)

Click to download full resolution via product page

Figure 1: Bioanalytical workflow emphasizing pH stabilization to prevent Simvastatin-d3
degradation.[1][2]

Detailed Protocol: Stock Solution & Extraction
Step 1: Stock Preparation
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» Solvent: Dissolve Simvastatin-d3 in Acetonitrile (ACN) or Methanol (MeOH).[1][2] Avoid
water in the primary stock to prevent hydrolysis.

» Concentration: Prepare a primary stock at

o Storage: Aliquot into amber glass vials and store at

or lower. Stability is typically >6 months.[2]

Step 2: Sample Extraction (Liquid-Liquid Extraction)

o Aliquot: Transfer

of plasma into a polypropylene tube.
e |S Spiking: Add

of Simvastatin-d3 working solution (

in 50:50 ACN:Water).
» Buffering (CRITICAL): Add

of 10 mM Ammonium Formate (pH 4.5). Vortex gently.
» Extraction: Add

of Methyl tert-butyl ether (MTBE) or Ethyl Acetate.[1][2]
o Agitation: Vortex for 5 minutes; Centrifuge at

for 5 minutes.

o Reconstitution: Transfer the organic (upper) layer to a clean tube.[2] Evaporate to dryness
under Nitrogen at

.[1] Reconstitute in

of Mobile Phase.
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Step 3. LC-MS/MS Parameters

¢ Column: C18 Reverse Phase (e.g., Phenomenex Kinetex

)[1]

» Mobile Phase: Isocratic 80% Acetonitrile / 20% Ammonium Formate (5mM, pH 4.5).[1]

« lonization: ESI Positive Mode (

)

¢ MRM Transitions:

o Simvastatin:

[1]

o Simvastatin-d3:

(Note: The product ion 199.1 is often the same; ensure chromatographic separation if
cross-talk is suspected, though mass resolution usually suffices).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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